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Compound of Interest

Compound Name: L-Talitol

Cat. No.: B1222340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of L-Talitol, a versatile sugar alcohol. The information presented herein is intended

to support research, development, and formulation activities within the pharmaceutical,

biotechnology, and food science industries. This document outlines key quantitative data,

details relevant experimental methodologies, and provides a logical workflow for the

characterization of this compound.

Core Physicochemical Data
L-Talitol, a C6 sugar alcohol, presents as a white, crystalline solid with notable stability and

solubility.[1] These attributes, combined with its non-cariogenic nature, make it a valuable

excipient in various formulations, including oral care products and potential drug delivery

systems.[1]

The fundamental physicochemical properties of L-Talitol are summarized in the table below for

ease of reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1222340?utm_src=pdf-interest
https://www.benchchem.com/product/b1222340?utm_src=pdf-body
https://www.benchchem.com/product/b1222340?utm_src=pdf-body
https://www.chemimpex.com/products/32392
https://www.chemimpex.com/products/32392
https://www.benchchem.com/product/b1222340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₁₄O₆ [1][2]

Molecular Weight 182.17 g/mol [1][2]

Appearance
White to almost white

crystalline powder
[1]

Melting Point Data not readily available

Boiling Point Data not readily available

Solubility in Water 490 g/L (at 25 °C)

Specific Optical Rotation [α]²⁰/D = -1° to -4° (c=1 in H₂O) [1]

Hygroscopicity Hygroscopic

Experimental Protocols
The following sections detail the standard methodologies for determining the key

physicochemical properties of L-Talitol.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity, whereas a broad melting range often indicates the

presence of impurities.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of finely powdered L-Talitol is packed into a capillary

tube to a height of 2-3 mm. The tube is then tapped gently to ensure the sample is compact

at the sealed end.[3][4]

Apparatus: A calibrated digital melting point apparatus is utilized for this measurement.[5]

Procedure:

The capillary tube containing the sample is placed into the heating block of the apparatus.
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For an unknown compound, a rapid preliminary heating is performed to determine an

approximate melting range.[6]

A second, more precise measurement is then conducted with a fresh sample. The

temperature is raised quickly to about 10-15°C below the approximate melting point, and

then the heating rate is slowed to 1-2°C per minute.[6][7]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.[6]

Purity Check (Mixed-Melting-Point Technique): To confirm the identity and purity, a 1:1

mixture of the L-Talitol sample and a known standard of L-Talitol is prepared. If the melting

point of the mixture is sharp and not depressed, it confirms the identity and purity of the

sample.[7]

Determination of Aqueous Solubility
Solubility is a crucial parameter for drug development, impacting bioavailability and formulation

design. The equilibrium solubility of L-Talitol in water can be determined using the shake-flask

method.

Methodology: Saturated Shake-Flask Method

Sample Preparation: An excess amount of L-Talitol is added to a known volume of deionized

water in a sealed container (e.g., a screw-capped flask).

Equilibration: The flask is agitated at a constant temperature (e.g., 25°C) for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand undisturbed to allow the undissolved

solid to settle. Subsequently, an aliquot of the supernatant is carefully withdrawn and filtered

through a non-adsorptive membrane filter (e.g., 0.22 µm PVDF) to remove any undissolved

particles.
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Quantification: The concentration of L-Talitol in the clear, saturated filtrate is determined

using a suitable analytical technique. Given that L-Talitol does not possess a chromophore

for UV-Vis spectroscopy, a gravimetric method is appropriate.

A known volume of the filtrate is transferred to a pre-weighed container.

The solvent (water) is evaporated at a controlled temperature.

The container with the dried residue is weighed, and the mass of the dissolved L-Talitol is
determined.[8]

Calculation: The solubility is calculated and expressed in grams per liter (g/L).

Determination of Specific Optical Rotation
Optical rotation is a characteristic property of chiral molecules like L-Talitol and is measured

using a polarimeter. The specific rotation is a standardized value that accounts for

concentration and path length.

Methodology: Polarimetry

Sample Preparation: A solution of L-Talitol is prepared by accurately weighing a known

mass of the compound and dissolving it in a precise volume of deionized water to achieve a

specific concentration (e.g., 1 g/100 mL).[9]

Apparatus: A calibrated polarimeter equipped with a sodium lamp (D-line, 589.3 nm) and a

thermostatically controlled sample cell of a known path length (e.g., 1 decimeter) is used.[10]

[11]

Procedure:

The polarimeter is calibrated by measuring the optical rotation of the solvent (deionized

water) in the sample cell; this value is the blank.[12]

The sample cell is then rinsed and filled with the prepared L-Talitol solution, ensuring no

air bubbles are present.[12]
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The sample cell is placed in the polarimeter, and the temperature is allowed to equilibrate

(e.g., 20°C).

The observed optical rotation (α) of the solution is measured.[10]

Calculation of Specific Rotation ([α]): The specific rotation is calculated using the following

formula:[13]

[α]ᵀλ = α / (l × c)

Where:

[α]ᵀλ is the specific rotation at temperature T and wavelength λ.

α is the observed rotation in degrees.

l is the path length of the sample tube in decimeters (dm).

c is the concentration of the solution in grams per milliliter (g/mL).

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physicochemical characterization

of L-Talitol.
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Workflow for Physicochemical Characterization of L-Talitol
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Physicochemical Characterization Workflow for L-Talitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. L-Altritol | C6H14O6 | CID 1549089 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Determination of Melting Point [wiredchemist.com]

4. chm.uri.edu [chm.uri.edu]

5. jan.ucc.nau.edu [jan.ucc.nau.edu]

6. chem.ucalgary.ca [chem.ucalgary.ca]

7. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]

8. pharmajournal.net [pharmajournal.net]

9. masterorganicchemistry.com [masterorganicchemistry.com]

10. Basics of polarimetry | Anton Paar Wiki [wiki.anton-paar.com]

11. digicollections.net [digicollections.net]

12. rudolphresearch.com [rudolphresearch.com]

13. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of L-Talitol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222340#what-are-the-physicochemical-properties-
of-l-talitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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